Cas no 26137-07-5 (2-Thiophenecarboxylicacid, 4-(4-bromophenyl)-, methyl ester)
26137-07-5 structure
Product Name:2-Thiophenecarboxylicacid, 4-(4-bromophenyl)-, methyl ester
CAS No:26137-07-5
MF:C12H9BrO2S
MW:297.167661428452
CID:239616
PubChem ID:2759829
Update Time:2025-04-19
2-Thiophenecarboxylicacid, 4-(4-bromophenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylicacid, 4-(4-bromophenyl)-, methyl ester
- methyl 4-(4-bromophenyl)thiophene-2-carboxylate
- 4-(4-bromo-phenyl)-thiophene-2-carboxylic acid methyl ester
- 4-(p-Bromophenyl)-2-methoxycarbonylthiophen
- methyl 4-(4-bromophenyl)thiophen-2-carboxylate
- A818206
- J-016273
- 2-Thiophenecarboxylicacid,4-(4-bromophenyl)-,methyl ester
- 4-(4-bromophenyl)-2-thiophenecarboxylic acid methyl ester
- CS-0450485
- BBA13707
- 2-thiophenecarboxylic acid, 4-(4-bromophenyl)-, methyl ester
- AKOS015904408
- DTXSID30374928
- SCHEMBL6368361
- DNVMJKVPBOOKHZ-UHFFFAOYSA-N
- 26137-07-5
- METHYL4-(4-BROMOPHENYL)THIOPHENE-2-CARBOXYLATE
-
- MDL: M169117
- Inchi: 1S/C12H9BrO2S/c1-15-12(14)11-6-9(7-16-11)8-2-4-10(13)5-3-8/h2-7H,1H3
- InChI Key: DNVMJKVPBOOKHZ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=CSC(C(=O)OC)=C1
Computed Properties
- Exact Mass: 295.95100
- Monoisotopic Mass: 295.951
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 54.54000
- LogP: 3.96420
2-Thiophenecarboxylicacid, 4-(4-bromophenyl)-, methyl ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Thiophenecarboxylicacid, 4-(4-bromophenyl)-, methyl ester Pricemore >>
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2-Thiophenecarboxylicacid, 4-(4-bromophenyl)-, methyl ester Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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